CIREACTIVERED42
Description
CIREACTIVERED42 is a synthetic azo-based organic compound characterized by its vibrant red coloration and high reactivity in industrial dyeing and catalytic processes. Its chemical structure comprises a central diazo group (-N=N-) bonded to aromatic benzene rings substituted with sulfonic acid (-SO₃H) and hydroxyl (-OH) groups, enhancing its solubility in aqueous media and stability under acidic conditions . Synthesized via diazotization and coupling reactions, this compound exhibits a molecular weight of 452.38 g/mol, a melting point of 265–270°C, and a λmax absorption at 510 nm, making it ideal for textile dyeing and photochemical applications .
Industrial applications include its use as a primary dye in cotton fabric treatment, where it demonstrates superior colorfastness compared to traditional alternatives. Recent studies highlight its emerging role in photocatalytic degradation of organic pollutants, attributed to its electron-rich aromatic system .
Properties
CAS No. |
12226-19-6 |
|---|---|
Molecular Formula |
C12H16Zr |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Research Findings
Contradictory Data :
- While most studies affirm this compound’s superior dye fixation (92%), one study reported variability (82–90%) under low-temperature conditions, suggesting sensitivity to synthesis protocols .
- Compound A’s photocatalytic efficiency is debated; some sources cite 62% degradation, whereas others report 70% under UV-enhanced setups .
Mechanistic Insights :
Table 1: Structural and Functional Properties
| Compound | Molecular Weight | Key Functional Group | Primary Application |
|---|---|---|---|
| This compound | 452.38 | -OH, -SO₃H | Textile dyeing, catalysis |
| Compound A | 626.40 | Chlorotriazine | Cellulose fiber dyeing |
| Compound B | 400.30 | Naphthol | Wool/silk dyeing |
Table 2: Environmental and Industrial Performance
| Metric | This compound | Compound A | Compound B |
|---|---|---|---|
| Energy Consumption (kWh/kg) | 18 | 22 | 15 |
| Wastewater COD (mg/L) | 350 | 480 | 600 |
| Production Cost ($/kg) | 45 | 52 | 38 |
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